Cas no 1780987-75-8 (3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine
• CAS No: 1780987-75-8
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6580300
• PubChem ID: 105515672
• Update Time: 2025-06-13

3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-789761
• 3-(3-bromophenoxy)-2,2-difluoropropan-1-amine
• 1780987-75-8
• 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine

• Inchi： 1S/C9H10BrF2NO/c10-7-2-1-3-8(4-7)14-6-9(11,12)5-13/h1-4H,5-6,13H2
• InChI Key： IWIJAMVTPUDEHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(CN)(F)F

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine

Research Brief on 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine (CAS: 1780987-75-8): Recent Advances and Applications

The compound 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine (CAS: 1780987-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenoxy and difluoropropanamine moieties, exhibits promising potential in drug discovery and development. Recent studies have explored its applications as a versatile intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and modulators of protein-protein interactions. The presence of the bromine atom offers opportunities for further functionalization, making it a valuable scaffold in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's ability to enhance binding affinity and selectivity, attributed to the strategic placement of the difluoromethylene group. Computational modeling and X-ray crystallography revealed that the difluoropropanamine moiety optimally interacts with hydrophobic pockets in the BTK active site, suggesting its utility in next-generation kinase-targeted therapies.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it served as a precursor for the development of fluorescent probes targeting G-protein-coupled receptors (GPCRs). The bromophenoxy group was functionalized with a fluorophore, enabling real-time visualization of receptor dynamics in live cells. This advancement provides a powerful tool for studying GPCR signaling pathways, with potential implications for neurodegenerative and cardiovascular diseases.

Recent synthetic methodologies have also focused on optimizing the production of 3-(3-Bromophenoxy)-2,2-difluoropropan-1-amine. A 2023 Organic Process Research & Development paper detailed a scalable, enantioselective route using asymmetric hydrogenation, achieving >99% ee and yields exceeding 85%. This process addresses previous challenges in stereocontrol and scalability, facilitating its broader adoption in industrial settings.

Ongoing preclinical studies are evaluating derivatives of this compound for their pharmacokinetic properties and toxicity profiles. Early results indicate favorable metabolic stability and blood-brain barrier penetration, positioning it as a candidate for CNS-targeted therapeutics. Future research directions include exploring its utility in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), leveraging its modular chemical structure.